4-(4-(aminomethyl)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 4-[4-(aminomethyl)piperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H17N3O2/c13-8-9-2-5-15(6-3-9)12(17)10-1-4-14-11(16)7-10/h1,4,7,9H,2-3,5-6,8,13H2,(H,14,16)
• InChI Key: FOHCOOWHZCYGBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C(=O)C2=CC(=O)NC=C2
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

4-(4-(Aminomethyl)piperidine-1-carbonyl)pyridin-2(1H)-one (hereafter referred to as AMPCP) is a heterocyclic compound that has a wide range of applications in scientific research. AMPCP is a versatile and useful compound due to its unique structure and properties. It can be used in a variety of research applications, from chemical synthesis to drug development.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : The synthesis of functionalized 4H-pyrano[3,2-c]pyridines involves the reaction of related compounds with benzylidenemalononitriles and α-cyanoacrylic esters in the presence of piperidine, leading to the formation of fused systems with potential applications in medicinal chemistry (Mekheimer, Mohamed, & Sadek, 1997).

• Crystal Structure and Fluorescence : Piperidine derivatives have been studied for their interesting crystal structures and fluorescence properties. The study of bis-substituted dicyanoquinodimethanes involving piperidine and other heterocyclic moieties shows strong fluorescence and, in some cases, nonlinear optical properties (Raghavaiah et al., 2016).

• Ligand Synthesis for Metal Ions : The synthesis of pyridine-based ligands, which include aminomethyl and other functional groups, has applications in forming terdentate ligands for metal ions. These ligands have potential uses in catalysis and materials science (Vermonden et al., 2003).

• Catalytic Reactions : Studies have explored the Rhodium-catalyzed reaction of N-(2-pyridinyl)piperazines with carbon monoxide and ethylene, demonstrating novel carbonylation reactions at C−H bonds in piperazine rings. This highlights potential applications in organic synthesis and catalyst development (Ishii et al., 1997).

• Synthesis of N,S-Containing Heterocycles : Piperidinium derivatives have been used in the synthesis of complex heterocyclic structures like tetraazatricyclo tridec-2-ene-9-carboxamides, showcasing their utility in the synthesis of novel organic compounds (Dotsenko et al., 2012).

• Synthesis of Biologically Active Compounds : Research has been conducted on the synthesis of biologically active pyrrolo[2,3-b]pyridine scaffolds, demonstrating the use of piperidine in the creation of compounds with potential medicinal applications (Sroor, 2019).